Cas no 1352506-20-7 (1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352506-20-7
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 5159406
• Update Time: 2025-10-29

1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

• Inchi： 1S/C15H21N3O/c1-12(19)18-11-5-7-14(18)13-6-4-8-16-15(13)17-9-2-3-10-17/h4,6,8,14H,2-3,5,7,9-11H2,1H3
• InChI Key： YCPDERQUDAMDIG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC=CN=C1N1CCCC1)C

Additional information on 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Recent Advances in the Study of 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS: 1352506-20-7)

The compound 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS: 1352506-20-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, which contribute to its bioactivity. The compound's pyrrolidine and pyridine moieties are believed to play a critical role in its interaction with biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, paving the way for further experimental validation.

In vitro and in vivo studies have demonstrated that 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone exhibits promising activity as a modulator of specific neurotransmitter receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in modulating dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has also been investigated, revealing favorable characteristics for further development.

Another area of interest is the compound's potential as an anti-inflammatory agent. Preliminary data from a recent preclinical study indicated that 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone could inhibit key inflammatory pathways, making it a candidate for treating chronic inflammatory conditions. However, further research is needed to elucidate its mechanism of action and optimize its therapeutic index.

The synthesis of 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has also been a focus of recent research. A novel synthetic route reported in 2024 offers improved yield and scalability, addressing previous challenges in large-scale production. This advancement is critical for facilitating future clinical trials and commercialization efforts.

Despite these promising findings, challenges remain. The compound's safety profile and potential off-target effects require thorough investigation. Additionally, more robust clinical data are needed to validate its efficacy in human subjects. Collaborative efforts between academia and industry are essential to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, 1-[2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone represents a promising candidate for further development in the chemical biology and pharmaceutical fields. Its unique pharmacological properties and recent advancements in synthesis underscore its potential to address unmet medical needs. Continued research and investment will be crucial to unlocking its full therapeutic potential.